Cas no 896420-51-2 (4,5-Difluoro-2-(pyridin-3-yl)phenol)

• Product Name: 4,5-Difluoro-2-(pyridin-3-yl)phenol
• CAS No: 896420-51-2
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• CID: 4962343
• Update Time: 2025-08-05

4,5-Difluoro-2-(pyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(pyridin-3-yl)phenol

• Inchi： 1S/C11H7F2NO/c12-9-4-8(11(15)5-10(9)13)7-2-1-3-14-6-7/h1-6,15H
• InChI Key： HVUFULRAMBGIIE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1C=NC=CC=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 4,5-Difluoro-2-(pyridin-3-yl)phenol

Recent Advances in the Study of 4,5-Difluoro-2-(pyridin-3-yl)phenol (CAS: 896420-51-2)

4,5-Difluoro-2-(pyridin-3-yl)phenol (CAS: 896420-51-2) is a fluorinated phenolic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The presence of fluorine atoms and a pyridine moiety in its structure enhances its bioactivity and makes it a promising candidate for various biomedical applications.

Recent research has focused on the synthesis and optimization of 4,5-Difluoro-2-(pyridin-3-yl)phenol, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations and potential commercialization.

In addition to synthetic improvements, the compound's biological activity has been extensively investigated. Preliminary in vitro studies have demonstrated its potent inhibitory effects on specific kinase enzymes, which are implicated in various cancer pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 4,5-Difluoro-2-(pyridin-3-yl)phenol exhibited significant activity against EGFR (Epidermal Growth Factor Receptor) mutants, suggesting its potential as a targeted therapy for non-small cell lung cancer (NSCLC). These findings are supported by molecular docking studies, which highlight the compound's ability to bind effectively to the active sites of these kinases.

Further investigations into the pharmacokinetic properties of 4,5-Difluoro-2-(pyridin-3-yl)phenol have also been conducted. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results, published in Drug Metabolism and Disposition (2023), indicated favorable oral bioavailability and moderate metabolic stability, which are promising indicators for its development as an oral therapeutic agent. However, the study also noted the need for further optimization to reduce potential hepatotoxicity, a common challenge with fluorinated compounds.

The therapeutic potential of 4,5-Difluoro-2-(pyridin-3-yl)phenol extends beyond oncology. Emerging research has explored its anti-inflammatory and antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been documented, positioning it as a candidate for addressing the growing issue of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 4,5-Difluoro-2-(pyridin-3-yl)phenol as a therapeutic agent. Issues such as solubility, stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 4,5-Difluoro-2-(pyridin-3-yl)phenol (CAS: 896420-51-2) represents a versatile and promising compound in the field of medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have laid a solid foundation for its further development. Continued research and interdisciplinary collaboration will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs in oncology, inflammation, and infectious diseases.